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Compound of Interest

Compound Name: N-isopropylalanine

Cat. No.: B12005078

Get Quote

Executive Summary: Critical Identity Verification
STOP AND VERIFY: Before proceeding, you must confirm the chemical identity. There is a

frequent and dangerous confusion between N-Isopropylalanine (an amino acid derivative)

and N-Isopropylaniline (a toxic aromatic amine).

Feature N-Isopropylalanine (Target)
N-Isopropylaniline (High
Hazard)

CAS Number 2961-39-9 (L-isomer) 768-52-5

Structure Aliphatic Amino Acid Aromatic Amine

Physical State Solid (White powder/crystal) Liquid (Yellowish/Brown)

Primary Hazard Irritant (Skin/Eye)
Toxic, Blood Damage

(Methemoglobinemia)

Disposal Stream Non-Regulated Organic Solid Toxic/Hazardous Liquid Waste

This guide details procedures for N-Isopropylalanine (CAS 2961-39-9). If you possess the

liquid aniline derivative, immediately refer to specific protocols for toxic aromatic amines.
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Safety & Pre-Disposal Handling
Core Directive: Treat N-isopropylalanine as a chemical irritant. Although it lacks the high

toxicity of its aniline counterpart, standard laboratory hygiene is required to prevent

sensitization or accidental ingestion.

Personal Protective Equipment (PPE)
Hand Protection: Nitrile gloves (0.11 mm minimum thickness).

Eye Protection: Safety glasses with side shields or chemical goggles.

Respiratory Protection: N95 particulate respirator if handling large quantities of open powder

outside a fume hood.

Body Protection: Standard lab coat and closed-toe shoes.

Spill Management (Solid State)
Containment: Do not dry sweep if fine dust is present; this generates aerosols.

Cleanup: Dampen the solid slightly with water or use a HEPA-filtered vacuum.

Decontamination: Wipe the surface with 70% Ethanol followed by water.

Collection: Place spill debris into the solid waste container described below.

Waste Classification & Segregation
Proper segregation is the "self-validating system" of waste management. Mixing incompatible

streams is the primary cause of waste-related accidents.

Waste Stream:Non-Hazardous Organic Solid (unless contaminated with hazardous

solvents).

RCRA Status (USA): Not P-listed or U-listed. However, it must be managed as chemical

waste, not general trash, due to its chemical nature.

Incompatibilities:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12005078/docs?utm_src=pdf-body#n-isopropylalanine-proper-disposal-procedures-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12005078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strong Oxidizers: Keep away from nitric acid, perchlorates, or permanganates.

Strong Acids/Bases: May react exothermically due to the amphoteric nature of the amino

acid moiety.

Disposal Decision Matrix
The following workflow illustrates the logic for segregating N-isopropylalanine based on its

state (pure solid vs. solution).

Waste Generation:
N-Isopropylalanine

Physical State?

Solid / Powder

Pure Substance

In Solution

Dissolved

DISPOSAL A:
Solid Chemical Waste Bin

(Label: Organic Solid, Irritant)
Solvent Type?

Aqueous Buffer/Water

Water Based

Organic Solvent
(MeOH, DMSO, DCM)

Solvent Based

DISPOSAL B:
Aqueous Waste Carboy

(Check pH 5-9)

DISPOSAL C:
Solvent Waste Carboy

(Halogenated vs Non-Halogenated)
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Figure 1: Decision logic for segregating N-isopropylalanine waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired/Surplus)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

vendor container if intact.

Labeling:

Affix a hazardous waste tag.

Chemical Name: Write "N-Isopropylalanine" (Do not use abbreviations like "N-IPA").

Hazards: Check "Irritant" or "General Organic".

Packaging: Ensure the lid is screwed on tightly. If using a bag, use double-walled

polyethylene bags and seal with tape.

Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Aqueous Solutions
Note: Although N-isopropylalanine is biodegradable, laboratory chemical solutions should

generally not be poured down the drain without explicit EHS approval.

Collection: Pour into the laboratory's designated "Aqueous Waste" carboy.

Compatibility Check: Ensure the carboy does not contain heavy metals or strong oxidizers.

pH Adjustment: If the solution was part of a reaction mixture, verify pH is between 5 and 9

before adding to the general aqueous stream to prevent container degradation.

Scenario C: Disposal of Organic Solutions (HPLC Waste/Mother
Liquor)

Segregation: Determine if the solvent is Halogenated (e.g., DCM, Chloroform) or Non-

Halogenated (e.g., Methanol, Acetone).
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Collection: Pour into the appropriate solvent waste container.

Labeling: List "N-Isopropylalanine" as a trace contaminant (<1%) on the waste tag, along

with the primary solvents.

Emergency Response & First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][3][4] Remove contact lenses if

present.

Skin Contact: Wash with soap and water.[1][2][5] If irritation persists (redness/itching), seek

medical advice.

Ingestion: Rinse mouth immediately. Do not induce vomiting unless instructed by a poison

control center.

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][5] The

compound emits nitrogen oxides (NOx) upon combustion; firefighters should use SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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